Cas no 1894553-04-8 (1-(2,3-dimethylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine
• CAS No: 1894553-04-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5972554
• PubChem ID: 68503935
• Update Time: 2025-10-31

1-(2,3-dimethylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine
• SCHEMBL3079729
• EN300-1807093
• 1-[(2,3-dimethylphenyl)methyl]cyclopropan-1-amine
• 1894553-04-8

• Inchi： 1S/C12H17N/c1-9-4-3-5-11(10(9)2)8-12(13)6-7-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： LSEUJSWWTIVLSG-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine

Professional Introduction to 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine (CAS No. 1894553-04-8)

1-(2,3-dimethylphenyl)methylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1894553-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and pharmacological properties.

The molecular structure of 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine consists of a cyclopropan-1-amine moiety attached to a 2,3-dimethylphenyl group. The cyclopropane ring is a highly strained three-membered heterocycle, which often serves as a pharmacophore in drug design due to its ability to induce conformational constraints and enhance binding affinity. The presence of the dimethylphenyl group further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for developing novel bioactive compounds.

In recent years, there has been a surge in research focused on exploring the potential of cyclopropane-containing derivatives as therapeutic agents. The structural motif of cyclopropan-1-amine has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. Notably, studies have demonstrated that compounds incorporating this scaffold can exhibit potent activity against a range of targets relevant to human health and disease.

The 2,3-dimethylphenyl substituent in 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine contributes to the molecule's overall pharmacokinetic profile by influencing solubility, metabolic stability, and membrane permeability. This feature is particularly important in drug development, as it can significantly impact the compound's bioavailability and therapeutic efficacy. The combination of these structural elements makes this compound an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These computational approaches have been instrumental in identifying lead compounds for drug discovery programs. For instance, virtual screening techniques have been employed to evaluate the potential of 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine as an inhibitor of specific enzymes or receptors involved in pathological processes.

In addition to its structural significance, 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine has been explored in preclinical studies for its potential therapeutic applications. Preliminary findings suggest that this compound may exhibit desirable pharmacological properties, such as selective binding affinity and reduced toxicity. These attributes are critical for the development of safe and effective pharmaceuticals. Further research is ongoing to elucidate the mechanisms of action and optimize the pharmacological profile of this compound.

The synthesis of complex organic molecules like 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine often requires sophisticated synthetic methodologies. Advanced techniques in organic synthesis have been utilized to construct the desired molecular framework efficiently and with high yield. Strategies such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in achieving the structural complexity inherent in this class of compounds.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on innovative molecular scaffolds. Compounds like 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine represent promising leads that could potentially address unmet medical needs. As our understanding of biological systems evolves, so too does our ability to design molecules that interact selectively with disease-causing targets.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, medicinal biology, and computational science, has accelerated the pace at which novel drug candidates are identified and developed. This collaborative effort has led to significant breakthroughs in understanding the structure-activity relationships (SAR) of complex molecules like 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine.

In conclusion, 1-(2,3-dimethylphenyl)methylcyclopropan-1-amine (CAS No. 1894553-04-8) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of a cyclopropane ring and a dimethylanilinyl moiety positions it as a valuable scaffold for developing new bioactive molecules. Ongoing studies aim to fully elucidate its pharmacological properties and explore its therapeutic potential in various disease contexts.